Cas no 1185318-61-9 (1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride)

• Product Name: 1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride
• CAS No: 1185318-61-9
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 1003719
• PubChem ID: 45786843
• Update Time: 2025-06-15

1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride
• 1-(pyridin-3-ylmethyl)piperidin-4-ol,dihydrochloride
• 1-Pyridin-3-ylmethyl-piperidin-4-ol dihydrochloride
• 1185318-61-9
• DTXSID40671475
• 1-(pyridin-3-ylmethyl)piperidin-4-ol;dihydrochloride
• AKOS015940963
• 1-Pyridin-3-ylMethyl-piperidin-4-ol dihydrochloride, 98+% C11H18Cl2N2O, MW: 265.18
• 1-(Pyridin-3-ylmethyl)piperidin-4-ol dihydrochloride
• 1-[(Pyridin-3-yl)methyl]piperidin-4-ol--hydrogen chloride (1/2)
• DB-301581
• 1-(Pyridin-3-ylmethyl)piperidin-4-oldihydrochloride

• MDL： MFCD09788638
• Inchi： 1S/C11H16N2O.2ClH/c14-11-3-6-13(7-4-11)9-10-2-1-5-12-8-10;;/h1-2,5,8,11,14H,3-4,6-7,9H2;2*1H
• InChI Key： FEPGGHAVHOLXGX-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CCN(CC2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 264.0796186g/mol
• Monoisotopic Mass: 264.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4Ų

Additional information on 1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride

Comprehensive Overview of 1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride (CAS No. 1185318-61-9): Properties, Applications, and Research Insights

1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride (CAS No. 1185318-61-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine and piperidine moieties, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular structure, featuring a hydrochloride salt form, enhances solubility and stability, making it suitable for various experimental and industrial applications.

The growing interest in 1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride aligns with the surge in demand for small-molecule drug discovery and central nervous system (CNS) targeting compounds. Researchers frequently explore its potential in modulating neurotransmitter receptors, a hot topic in neuroscience and psychiatry. Recent studies highlight its relevance in addressing conditions like cognitive disorders and neurodegenerative diseases, areas where users often search for terms such as "new Alzheimer's treatments" or "CNS drug mechanisms."

From a synthetic chemistry perspective, CAS No. 1185318-61-9 exemplifies the importance of heterocyclic building blocks in medicinal chemistry. Its pyridinylmethyl group contributes to binding affinity, while the piperidinol moiety offers structural flexibility. These features are frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and drug design optimization, keywords highly searched by professionals in the field.

In addition to its pharmaceutical applications, 1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride is also studied for its biochemical properties. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and stability—topics frequently queried in academic and industrial settings. The compound's hydrochloride salt form further ensures compatibility with aqueous systems, a critical factor for in vitro assays and high-throughput screening.

Environmental and safety considerations are another area of interest for users researching CAS No. 1185318-61-9. While not classified as hazardous, proper handling protocols for laboratory chemicals are emphasized in safety databases and regulatory guidelines. Searches related to "chemical storage best practices" or "non-hazardous research compounds" often intersect with discussions about this compound.

The commercial availability of 1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride through specialized chemical suppliers has facilitated its adoption in diverse research projects. Procurement-related queries, such as "bulk synthesis suppliers" or "high-purity research chemicals," reflect the compound's utility across global laboratories. Its role in custom synthesis and preclinical studies further underscores its value in the scientific community.

Looking ahead, the trajectory of 1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride research is poised to expand, particularly in personalized medicine and targeted therapy development. As AI-driven drug discovery gains momentum, compounds like this are increasingly analyzed through computational modeling tools—a trend mirrored in rising search volumes for "AI in chemistry" and "molecular docking software."

In summary, 1-(3-Pyridinylmethyl)-4-piperidinol hydrochloride (CAS No. 1185318-61-9) represents a critical intersection of medicinal chemistry, neuroscience, and drug development. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in both academic and industrial spheres.